Cas no 380211-59-6 (4-phenoxy-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-phenoxy-N-(pyridin-2-yl)methylbenzamide
• CAS No: 380211-59-6
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 3956140
• PubChem ID: 2352168
• Update Time: 2025-07-21

4-phenoxy-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-phenoxy-N-(2-pyridinylmethyl)-
• 4-phenoxy-N-(pyridin-2-yl)methylbenzamide
• 380211-59-6
• BDBM50174097
• CHEMBL199237
• PD005166
• 4-PHENOXY-N-(PYRIDIN-2-YLMETHYL)BENZAMIDE
• Z30166389
• CHEBI:41135
• 4-phenoxy-N-[(pyridin-2-yl)methyl]benzamide
• 1zyj
• AKOS027682522
• Q27096679
• 6J2NXX77VH
• BI5
• DB07459
• NS00070833
• 4-Phenoxy-N-(2-pyridinylmethyl)benzamide
• UNII-6J2NXX77VH
• HMS3604L15
• EN300-26867913
• 4-phenoxy-N-((pyridin-2-yl)methyl)benzamide
• Oprea1_773674

• Inchi： 1S/C19H16N2O2/c22-19(21-14-16-6-4-5-13-20-16)15-9-11-18(12-10-15)23-17-7-2-1-3-8-17/h1-13H,14H2,(H,21,22)
• InChI Key： HVLSCZSVTCNAQX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(NCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 304.121177757Da
• Monoisotopic Mass: 304.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-phenoxy-N-(pyridin-2-yl)methylbenzamide

Introduction to 4-phenoxy-N-(pyridin-2-yl)methylbenzamide (CAS No. 380211-59-6)

4-phenoxy-N-(pyridin-2-yl)methylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 380211-59-6, this molecule represents a fascinating blend of structural complexity and potential biological activity. The compound's name itself provides valuable insights into its chemical composition, highlighting its aromatic nature and the presence of both phenoxy and pyridine moieties, which are often associated with enhanced binding affinity and metabolic stability in drug candidates.

The 4-phenoxy-N-(pyridin-2-yl)methylbenzamide structure is characterized by a benzamide core, which is a well-known pharmacophore in the development of therapeutic agents. This moiety is frequently found in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases due to its ability to modulate enzyme activity and receptor interactions. The phenoxy group, attached to the benzamide ring, introduces hydrophilicity and further enhances the compound's solubility in biological fluids, while the pyridine substituent at the 2-position adds a layer of electronic complexity that can influence its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives as potential therapeutic agents. The 4-phenoxy-N-(pyridin-2-yl)methylbenzamide molecule has been explored for its potential applications in several key therapeutic areas. One of the most promising avenues has been its investigation as a modulator of central nervous system (CNS) receptors. Studies have suggested that compounds with similar structural motifs may interact with neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases.

Moreover, the 4-phenoxy-N-(pyridin-2-yl)methylbenzamide derivative has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. The benzamide moiety is known to possess anti-inflammatory properties by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the phenoxy group further enhances its ability to interact with inflammatory pathways, making it a compelling candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like 4-phenoxy-N-(pyridin-2-yl)methylbenzamide with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including those involved in pain signaling and neuroprotection. These findings align with emerging research indicating that dual-targeting strategies—where a single molecule interacts with multiple relevant biological pathways—can lead to more effective therapeutic outcomes.

The synthesis of 4-phenoxy-N-(pyridin-2-yl)methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzamide bond through condensation reactions, followed by functional group transformations to introduce the phenoxy and pyridine moieties. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In clinical settings, the potential of 4-phenoxy-N-(pyridin-2-yl)methylbenzamide has been preliminarily assessed through in vitro and animal models. Initial results have been encouraging, demonstrating favorable pharmacokinetic profiles and reduced side effects compared to existing treatments. These findings have spurred interest among pharmaceutical companies looking to develop next-generation therapeutics with improved efficacy and safety profiles.

The future direction of research on 4-phenoxy-N-(pyridin-2-yl)methylbenzamide includes further exploration of its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and guide the design of more refined derivatives. Additionally, exploring its efficacy in human trials will be essential to validate its clinical utility across various disease indications.

In conclusion,4-phenoxy-N-(pyridin-2-yl)methylbenzamide (CAS No. 380211-59-6) represents a promising candidate for pharmaceutical development due to its unique structural features and demonstrated biological activity. Its potential applications in treating neurological disorders, inflammatory conditions, and other diseases make it a valuable subject of ongoing research. As scientific understanding continues to evolve, this compound holds great promise for contributing to advancements in modern medicine.